Cas no 1256633-15-4 (Methyl 2-Methyl-3-(methylsulfonyl)benzoate)

Methyl 2-Methyl-3-(methylsulfonyl)benzoate is a high-purity organic compound characterized by its methyl ester and methylsulfonyl functional groups attached to a benzene ring. This compound is widely utilized as a key intermediate in pharmaceutical synthesis and agrochemical production due to its stable sulfonyl moiety and reactive ester group. Its well-defined molecular structure ensures consistent performance in coupling reactions and other transformations. The methylsulfonyl group enhances electrophilicity, making it valuable for nucleophilic substitution reactions, while the ester functionality allows for further derivatization. With excellent solubility in common organic solvents, it offers versatility in synthetic applications. Its stability under various conditions makes it suitable for multi-step synthesis processes in fine chemical manufacturing.

Methyl 2-Methyl-3-(methylsulfonyl)benzoate structure

1256633-15-4 structure

Product Name:Methyl 2-Methyl-3-(methylsulfonyl)benzoate

CAS No:1256633-15-4

MF:C₁₀H₁₂O₄S

MW:228.264882087708

MDL:MFCD18071000

CID:1056377

PubChem ID:77174645

Update Time:2025-07-02

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-Methyl-3-(methylsulfonyl)benzoate
- methyl 2-methyl-3-methylsulfonylbenzoate
- AKOS027256736
- AS-70105
- SY011045
- methyl 3-methanesulfonyl-2-methylbenzoate
- Methyl2-Methyl-3-(methylsulfonyl)benzoate
- DB-062388
- CS-0313295
- AC3413
- MFCD18071000
- Benzoic acid, 2-methyl-3-(methylsulfonyl)-, methyl ester
- 1256633-15-4
- MDL： MFCD18071000
- Inchi： 1S/C10H12O4S/c1-7-8(10(11)14-2)5-4-6-9(7)15(3,12)13/h4-6H,1-3H3
- InChI Key： XHFQPCDSXMVFMZ-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=C(C(=O)OC)C=1C)(=O)=O

Computed Properties

Exact Mass: 228.04563003g/mol
Monoisotopic Mass: 228.04563003g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 68.8Å²

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Pricemore >>

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